1-ethyl-3-[(3-hydroxypropyl)amino]-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile

• IUPAC Name: 1-ethyl-3-(3-hydroxypropylamino)-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
• InChI: InChI=1S/C15H21N3O/c1-2-14-12-7-4-3-6-11(12)13(10-16)15(18-14)17-8-5-9-19/h19H,2-9H2,1H3,(H,17,18)
• InChI Key: HAYDBCWEPQMHSB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=C(C2=C1CCCC2)C#N)NCCCO
• Molecular Formula: C15H21N3O
• Molecular Weight: 259.35 g/mol

Description

1-Ethyl-3-[(3-hydroxypropyl)amino]-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as EHT 1864 and is a potent inhibitor of the Rho family of small GTPases.

Scientific Research Applications

Hydrogen Bonding and Chirality in Organic Electronics

Research on similar compounds, such as ethylenedithio-tetrathiafulvalene derivatives, highlights the role of hydrogen bonding and chirality in developing organic electronic materials. These compounds have been synthesized to investigate their crystalline structures, which feature unique hydrogen bond networks. Such structures are crucial for the design of organic semiconductors and conductive materials, which are fundamental in electronics and optoelectronics (Réthoré, Fourmigué, & Avarvari, 2005).

Antibacterial Applications

Synthesis of quinoline derivatives has been explored for their antibacterial properties. For example, the reaction of quinolinone with aromatic aldehydes and ethyl cyanoacetate resulted in compounds with moderate effectiveness against bacterial growth, specifically Pseudomonas aeruginosa. This indicates potential applications in developing new antibacterial agents (Asghari, Ramezani, & Mohseni, 2014).

Synthesis and Pharmacological Properties

Research on 1-(aminomethyl)-1,2,3,4-tetrahydroisoquinolines has focused on their synthesis and actions at adrenoceptors. These compounds show weak partial agonist activity at beta adrenoceptors, hinting at their potential use in pharmacological applications, such as treatments for cardiovascular diseases (Beaumont, Waigh, Sunbhanich, & Nott, 1983).

Anticancer Agents

The tetrahydroisoquinoline moiety, commonly found in biologically active molecules, has been explored for its potential as an anticancer agent. Synthesis of substituted tetrahydroisoquinolines has been investigated, aiming at discovering novel and safer drugs for cancer treatment. This research emphasizes the role of such compounds in antitumor and antimicrobial activities (Redda, Gangapuram, & Ardley, 2010).